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For Researchers, Scientists, and Drug Development Professionals

Introduction
Neoechinulin C is a prenylated indole alkaloid belonging to the diketopiperazine class of

natural products. First discovered as a metabolite of the fungus Aspergillus amstelodami, it is

part of the broader neoechinulin family, which has garnered significant interest for a range of

biological activities, including neuroprotective effects. This technical guide provides an in-depth

overview of the discovery, isolation, and structural elucidation of Neoechinulin C, presenting

key data and experimental methodologies for the scientific community.

Discovery and Producing Organism
Neoechinulin C was first reported in 1977 by Marchelli and colleagues as one of five new

neoechinulin-type metabolites isolated from the mycelium of the fungus Aspergillus

amstelodami.[1] This discovery was foundational in understanding the biosynthetic pathway of

neoechinulin-related compounds. Later studies also identified Neoechinulin C as a metabolite

of the marine endophytic fungus Eurotium cristatum EN-220, isolated from the marine alga

Sargassum thunbergii.

Physicochemical and Spectroscopic Data
The structural elucidation of Neoechinulin C was accomplished through a combination of

spectroscopic techniques. The following tables summarize the key quantitative data obtained
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for this molecule.

Property Value

Molecular Formula C₂₉H₃₁N₃O₂

Chemical Name

cyclo-didehydroalanyl-2-(1,1-dimethylprop-2-

enyl)-6-(3-methylbut-2-

enyl)didehydrotryptophyl[1]

Table 1: Physicochemical Properties of Neoechinulin C

Spectroscopic Technique Key Data Points

UV-Vis λmax (nm) Data not available in search results

IR νmax (cm⁻¹) Data not available in search results

Mass Spectrometry (MS) Data not available in search results

¹H-NMR (ppm) Data not available in search results

¹³C-NMR (ppm) Data not available in search results

Table 2: Spectroscopic Data for Neoechinulin C

Note: Detailed, quantitative spectroscopic data from the original 1977 publication were not

available in the searched resources. This table will be updated as more specific data becomes

accessible.

Experimental Protocols
The isolation and purification of Neoechinulin C from its fungal source involve a multi-step

process. The following is a generalized protocol based on methodologies for isolating similar

secondary metabolites from Aspergillus species.

Fungal Fermentation and Extraction
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The initial step involves the cultivation of the producing fungal strain, followed by the extraction

of the secondary metabolites.

Fungal Culture

Extraction

Fungal Strain

Culture Medium

Inoculation

Incubation

Growth Phase

Fungal Mycelium

Harvesting

Solvent Extraction

e.g., Ethyl Acetate

Filtration

Concentration

Under Reduced Pressure

Crude Extract
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Diagram 1: Fungal Fermentation and Extraction Workflow.

Chromatographic Purification
The crude extract, containing a mixture of metabolites, is then subjected to a series of

chromatographic steps to isolate Neoechinulin C.

Crude Extract

Silica Gel Chromatography

Gradient Elution

Fraction Collection

TLC Analysis

Monitoring

Pooling of Fractions

Identification of Target

e.g., Preparative HPLC

Pure Neoechinulin C
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Diagram 2: Chromatographic Purification Workflow.

Structural Elucidation
The definitive structure of Neoechinulin C was established through the analysis of its

spectroscopic data.

Spectroscopic Analysis
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Diagram 3: Logical Flow for Structure Elucidation.

Biological Activity
Neoechinulin C has been investigated for its neuroprotective properties. In a study on

echinulin-related indolediketopiperazine alkaloids, Neoechinulin C was found to protect

neuronal cells against paraquat-induced damage in an in vitro model of Parkinson's disease.

Conclusion
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Neoechinulin C stands as a notable member of the diketopiperazine indole alkaloids, with

demonstrated potential in the realm of neuroprotection. This guide has synthesized the

available information on its discovery, isolation from Aspergillus amstelodami, and the

methodologies employed for its characterization. Further research to fully elucidate its

pharmacological profile and mechanism of action is warranted and will be greatly facilitated by

the foundational knowledge of its chemistry and isolation detailed herein. The development of a

total synthesis method would also be a significant step forward in enabling more extensive

biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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